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Compound of Interest

Compound Name: Ethyl glyoxylate

Cat. No.: B031252 Get Quote

For researchers, scientists, and drug development professionals, a thorough understanding of

the safety protocols and handling precautions for all laboratory reagents is paramount. This

guide provides a comprehensive overview of the safety data for ethyl glyoxylate, a versatile

reagent in organic synthesis.

Ethyl glyoxylate (CAS No. 924-44-7) is the ethyl ester of glyoxylic acid.[1] It is a colorless to

pale yellow liquid and is often used in the synthesis of pharmaceuticals and biodegradable

polymers.[2][3][4] Due to its reactivity, it presents several hazards that must be managed

through appropriate handling procedures and personal protective equipment.[2]

Physicochemical and Hazard Data
The following tables summarize the key quantitative data for ethyl glyoxylate. It is important to

note that ethyl glyoxylate is frequently supplied as a solution, often in toluene, which can

significantly alter the physical and chemical properties of the product.[5] The data presented

below is for the pure substance unless otherwise specified.

Table 1: Physical and Chemical Properties
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Property Value Source

Molecular Formula C4H6O3 [6][7]

Molecular Weight 102.09 g/mol [7][8]

Appearance
Clear colorless to slightly

yellow liquid
[2][4][9]

Boiling Point 110 °C [4][9][10]

40-45 °C @ 22 Torr [7]

Density 1.003 g/cm³ [9]

1.094 g/cm³ @ 25 °C [7]

1.03 g/mL at 20 °C [4][10]

Flash Point
7 °C (44.6 °F) (for a ca 50%

solution in toluene)
[5][9]

Solubility
Soluble in water, chloroform,

and ethyl acetate.[2][4]
[4]

Refractive Index 1.4750 [4][9][10]

Table 2: Hazard Identification and Classification
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Hazard Class GHS Classification Source

Flammable liquids Category 2 [5][11]

Skin Corrosion/Irritation Category 2 [5][11]

Serious Eye Damage/Eye

Irritation
Category 2 [5]

Skin Sensitization Category 1 [5][11]

Reproductive Toxicity Category 2 [5]

Specific target organ toxicity

(single exposure)

Category 3 (May cause

respiratory irritation,

drowsiness or dizziness)

[5]

Specific target organ toxicity

(repeated exposure)

Category 2 (May cause

damage to organs through

prolonged or repeated

exposure)

[5][9]

Aspiration Hazard Category 1 [5]

Table 3: Toxicity Data
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Test Result Source

Acute Oral Toxicity No data available [11]

Acute Inhalation Toxicity No data available [11]

Acute Dermal Toxicity No data available [11]

Skin Corrosion/Irritation

(Rabbit)
Skin irritation - 4 h [11]

Serious Eye Damage/Eye

Irritation (Rabbit)
Slight irritation [11]

Respiratory or Skin

Sensitization (Guinea pig)
Negative [11]

Germ Cell Mutagenicity (Ames

test)
Negative [11]

Experimental Protocols for Safe Handling
Adherence to strict experimental protocols is crucial when working with ethyl glyoxylate to

minimize exposure and ensure a safe laboratory environment.

2.1. Engineering Controls and Personal Protective Equipment (PPE)

Ventilation: All work with ethyl glyoxylate should be conducted in a well-ventilated area,

preferably within a chemical fume hood.[12]

Eye and Face Protection: Use chemical safety goggles or a face shield that complies with

government standards such as NIOSH (US) or EN 166 (EU).[11][13]

Skin Protection:

Wear appropriate protective gloves (e.g., nitrile rubber) and clothing to prevent skin

exposure.[5][13]

Gloves must be inspected before use and disposed of properly after handling the

substance.[11]
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A chemically resistant apron and long-sleeved clothing are recommended.[12]

Respiratory Protection: If working outside of a fume hood or if there is a risk of inhalation, a

NIOSH-approved respirator with an appropriate cartridge should be used.

2.2. Handling and Storage

Handling:

Avoid contact with skin, eyes, and clothing.[12]

Do not breathe vapors or spray mist.[5][12]

Keep away from heat, sparks, open flames, and hot surfaces.[5][9] No smoking.[5]

Use only non-sparking tools and take precautionary measures against static discharge.[5]

[12] All metal parts of the equipment must be grounded.[12]

Wash hands thoroughly after handling.[2][5]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated place.[2][13]

Keep away from heat and sources of ignition.[11]

Store locked up.[5]

Incompatible materials include strong oxidizing agents, acids, halogens, and metals.[5]

Emergency Procedures
In the event of an emergency, follow these established protocols.

3.1. First Aid Measures

Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. If breathing

is difficult, give oxygen. Seek immediate medical attention.[5][12]
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Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Get medical attention.[5][12]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes. Remove

contact lenses, if present and easy to do. Continue rinsing. Get medical attention.[5][12]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Call a physician or poison control center immediately.[5][12]

Aspiration hazard is a major concern.[11][12]

3.2. Fire Fighting Measures

Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

alcohol-resistant foam.[5][11]

Unsuitable Extinguishing Media: No information available.[5]

Specific Hazards: Highly flammable liquid and vapor.[5][9] Vapors may form explosive

mixtures with air and can travel to a source of ignition and flash back.[13] Containers may

explode when heated.[13] Hazardous combustion products include carbon oxides.[11]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[13]

3.3. Accidental Release Measures

Personal Precautions: Evacuate personnel to safe areas.[6] Ensure adequate ventilation.[12]

Remove all sources of ignition.[12] Wear appropriate personal protective equipment.[12]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[12]

Methods for Cleaning Up: Absorb with an inert absorbent material (e.g., sand, silica gel, acid

binder, universal binder, sawdust).[6] Keep in suitable, closed containers for disposal.[13]

Use spark-proof tools and explosion-proof equipment.[13]

Visualized Workflows and Logical Relationships
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To further clarify the safety protocols, the following diagrams illustrate key decision-making

processes and workflows for handling ethyl glyoxylate.

Personal Protective Equipment (PPE) Selection

Body Protection Face and Eye Protection

Respiratory Protection
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Primary Control:
Work in a Chemical Fume Hood

Always use
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Nitrile or Butyl
Rubber Gloves

Chemical Safety Goggles
(NIOSH/EN 166)
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(if not in fume hood or risk of inhalation)

If not available or insufficient

Click to download full resolution via product page

Figure 1. Personal Protective Equipment Selection Workflow.
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Ethyl Glyoxylate Spill Response Protocol

Spill Detected

Evacuate Immediate Area

Don Appropriate PPE

Remove Ignition Sources

Ensure Adequate Ventilation

Contain Spill with
Inert Absorbent Material

Collect Residue with
Non-Sparking Tools

Place in a Closed Container
for Disposal

Click to download full resolution via product page

Figure 2. Spill Response Protocol.
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First Aid for Ethyl Glyoxylate Exposure

Inhalation

Skin Contact

Eye Contact

Ingestion

Exposure Event

Move to Fresh Air

Remove Contaminated Clothing

Flush Eyes with Water
for at least 15 minutes

Do NOT Induce Vomiting

Give Artificial Respiration
if Not Breathing

Seek Immediate
Medical Attention

Flush Skin with Plenty of Water
for at least 15 minutes

Get Medical Attention

Remove Contact Lenses Get Medical Attention

Rinse Mouth with Water
Seek Immediate
Medical Attention

Click to download full resolution via product page

Figure 3. First Aid Procedures for Exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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